Cas no 2227707-66-4 ((2R)-4-(quinolin-3-yl)butan-2-ol)

• Product Name: (2R)-4-(quinolin-3-yl)butan-2-ol
• CAS No: 2227707-66-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6415392
• PubChem ID: 165626363
• Update Time: 2025-08-05

(2R)-4-(quinolin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(quinolin-3-yl)butan-2-ol
• EN300-1786035
• 2227707-66-4

• Inchi： 1S/C13H15NO/c1-10(15)6-7-11-8-12-4-2-3-5-13(12)14-9-11/h2-5,8-10,15H,6-7H2,1H3/t10-/m1/s1
• InChI Key： MPGRVCAUABYOAW-SNVBAGLBSA-N
• SMILES： O[C@H](C)CCC1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-4-(quinolin-3-yl)butan-2-ol

Recent Advances in the Study of (2R)-4-(quinolin-3-yl)butan-2-ol (CAS: 2227707-66-4): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound (2R)-4-(quinolin-3-yl)butan-2-ol (CAS: 2227707-66-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This chiral alcohol derivative, featuring a quinoline moiety, has demonstrated potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, positioning it as a promising scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported an optimized asymmetric synthesis route for (2R)-4-(quinolin-3-yl)butan-2-ol with improved yield and enantiomeric purity (>99% ee). The synthetic approach employed a chiral auxiliary-mediated reduction of the corresponding ketone precursor, followed by careful purification steps. This advancement in synthesis methodology has facilitated more extensive biological evaluation of the compound, as sufficient quantities of high-purity material can now be obtained for comprehensive studies.

Structural-activity relationship (SAR) investigations have revealed that the (2R)-configuration is crucial for the compound's biological activity. Molecular docking studies suggest that the hydroxyl group at the stereocenter forms critical hydrogen bonds with target proteins, while the quinoline ring system participates in π-π stacking interactions. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), provide valuable insights for further structural optimization of this compound class.

Notably, (2R)-4-(quinolin-3-yl)butan-2-ol has shown promising inhibitory activity against several kinase targets implicated in inflammatory diseases and cancer. In vitro assays demonstrated IC50 values in the low micromolar range for specific isoforms of protein kinase C (PKC) and phosphoinositide 3-kinase (PI3K). These results, presented at the 2024 American Chemical Society National Meeting, suggest potential applications in developing targeted therapies for conditions characterized by dysregulated kinase signaling pathways.

Ongoing research is exploring the compound's pharmacokinetic properties and in vivo efficacy. Preliminary animal studies indicate reasonable oral bioavailability and favorable tissue distribution patterns, though further optimization may be required to improve metabolic stability. The compound's ability to cross the blood-brain barrier is also under investigation, potentially opening avenues for central nervous system applications.

From a chemical biology perspective, (2R)-4-(quinolin-3-yl)butan-2-ol has proven valuable as a molecular probe for studying protein-ligand interactions. Its fluorescent quinoline moiety allows for visualization and tracking in cellular systems, while the chiral alcohol functionality serves as a handle for further chemical modifications. Recent work published in Chemical Science (2024) has utilized this compound as a starting point for developing activity-based probes targeting specific enzyme families.

As research progresses, the full therapeutic potential of (2R)-4-(quinolin-3-yl)butan-2-ol and its derivatives continues to unfold. The compound represents an excellent example of how fundamental chemical research can lead to biologically relevant molecules with diverse applications in drug discovery and chemical biology. Future studies will likely focus on expanding its target profile, improving drug-like properties, and exploring combination therapies with existing pharmacological agents.